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dioxaborolan-2-yl)benzoic acid

Cat. No.: B1465966 Get Quote

A Deep Dive into the Spectroscopic Signatures of 2-, 3-, and 4-Carboxyphenylboronic Acid

Pinacol Esters for Researchers and Drug Development Professionals.

In the landscape of modern organic synthesis, particularly in the realm of cross-coupling

reactions, boronic acid derivatives stand as indispensable tools. Among these, pinacol esters of

carboxyphenylboronic acids are of significant interest due to their stability and utility in the

synthesis of complex molecules, including active pharmaceutical ingredients. This guide

provides a comprehensive comparison of the spectroscopic data for three positional isomers:

2-carboxyphenylboronic acid pinacol ester, 3-carboxyphenylboronic acid pinacol ester, and 4-

carboxyphenylboronic acid pinacol ester. Understanding their distinct spectroscopic fingerprints

is crucial for unambiguous characterization, reaction monitoring, and quality control.

The Significance of Spectroscopic Analysis
Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) provide a detailed picture of a molecule's

structure. For positional isomers, where the molecular formula and mass are identical, subtle

differences in the electronic environment of atoms lead to unique spectral patterns. This guide

will dissect these differences, offering a clear framework for distinguishing between the ortho,

meta, and para isomers.
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The fundamental difference between the three compounds lies in the position of the carboxylic

acid group relative to the boronic acid pinacol ester group on the benzene ring. This seemingly

minor structural change has a profound impact on the spectroscopic properties of each

molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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